Cas no 2083623-41-8 (Phosmet-d6)

• Product Name: Phosmet-d6
• CAS No: 2083623-41-8
• MF: C₁₁H₁₂NO₄PS₂
• MW: 323.358011245728
• CID: 4765539
• Update Time: 2025-10-05

Phosmet-d6 Chemical and Physical Properties

Names and Identifiers

• Phosmet D6
• 2-[bis(trideuteriomethoxy)phosphinothioylsulfanylmethyl]isoindole-1,3-dione
• Phosmet D6 100 microg/mL in Acetone
• Phosmet-(dimethyl-d6), analytical standard
• Phosmet-d6

• Inchi： 1S/C11H12NO4PS2/c1-15-17(18,16-2)19-7-12-10(13)8-5-3-4-6-9(8)11(12)14/h3-6H,7H2,1-2H3/i1D3,2D3
• InChI Key： LMNZTLDVJIUSHT-WFGJKAKNSA-N
• SMILES： S(CN1C(C2C=CC=CC=2C1=O)=O)P(OC([2H])([2H])[2H])(OC([2H])([2H])[2H])=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 399
• XLogP3: 2.8
• Topological Polar Surface Area: 113

Additional information on Phosmet-d6

Research Brief on Phosmet-d6 (CAS 2083623-41-8): Analytical Applications and Recent Advances

Phosmet-d6, a deuterated analog of the organophosphate insecticide phosmet (CAS 732-11-6), has emerged as a critical internal standard in residue analysis and environmental monitoring. The compound (CAS 2083623-41-8) features six deuterium atoms replacing hydrogen at key positions, significantly improving mass spectrometry quantification accuracy through isotopic differentiation. Recent studies highlight its growing importance in compliance with increasingly stringent food safety regulations (e.g., EU MRLs) and environmental protection standards.

Advanced analytical methodologies utilizing Phosmet-d6 have been validated in 2023-2024 studies, particularly in LC-MS/MS systems achieving detection limits below 0.01 μg/kg in complex matrices. A notable application appears in Journal of Agricultural and Food Chemistry (2024) where Phosmet-d6 enabled precise correction of matrix effects during multi-residue analysis of 120 pesticides in botanical dietary supplements. The deuterated standard demonstrated superior performance compared to structural analogs in compensating for ionization suppression.

Emerging research directions include the compound's application in novel exposure assessment techniques. A 2024 Environmental Science & Technology study employed Phosmet-d6 as a tracer in wastewater-based epidemiology to track population-level pesticide exposures. This approach revealed previously undetectable spatial-temporal patterns of agricultural chemical use in urban catchments, demonstrating the compound's versatility beyond traditional residue analysis.

Significant progress has been made in synthetic routes for Phosmet-d6, with recent patents (WO2023184567) describing improved deuteration methods achieving >99.5% isotopic purity. These advances address previous challenges in producing kilogram-scale batches required for commercial reference standards. Concurrently, stability studies published in Analytical and Bioanalytical Chemistry (2023) confirmed the compound's 36-month shelf life under recommended storage conditions (-20°C in amber vials).

The environmental fate of Phosmet-d6 itself has become a research focus, with 2024 studies employing it as a probe to investigate degradation pathways. Interestingly, research indicates its deuterium kinetic isotope effect (DKIE) alters photodegradation rates compared to native phosmet, providing new insights into environmental persistence mechanisms. These findings have implications for designing next-generation deuterated analytical standards with optimized environmental profiles.

Commercial availability of Phosmet-d6 has expanded significantly, with major reference material providers now offering certified solutions traceable to NIST standards. Recent interlaboratory comparisons (2023-2024) demonstrate improved between-lab reproducibility (RSD <5%) when using this deuterated standard, addressing previous concerns about method variability in regulatory monitoring programs.

Future research directions likely include expanded applications in exposomics studies and the development of automated calibration systems integrating Phosmet-d6. The compound's unique properties continue to make it indispensable for meeting evolving analytical challenges in food safety and environmental monitoring, particularly as regulatory limits approach single-digit part-per-trillion levels.